Cas no 18085-02-4 (Diacetoxybutene)

Diacetoxybutene structure
Diacetoxybutene structure
Product name:Diacetoxybutene
CAS No:18085-02-4
MF:C8H12O4
MW:172.178483009338
CID:179450

Diacetoxybutene Chemical and Physical Properties

Names and Identifiers

    • But-3-ene-1,2-diyl diacetate
    • 3,4-Diacetoxy-1-Butene
    • 2-acetyloxybut-3-enyl acetate
    • 3-Butene-1,2-diol,1,2-diacetate
    • Diacetoxybutene
    • 1,2-diacetoxy-3-butene
    • 1-Butene-3,4-diol Diacetate
    • 1-Butene-3,4-diyl Diacetate
    • 3,4-Diacetoxy-but-1-en
    • 3,4-diacetoxy-but-1-ene
    • 3,4-diacetoxybutene
    • 3-Butene-1,2-diol diacetate
    • but-1-ene-3,4-diol diacetate
    • DAcB
    • Inchi: InChI=1S/C8H12O4/c1-4-8(12-7(3)10)5-11-6(2)9/h4,8H,1,5H2,2-3H3
    • InChI Key: MWWXARALRVYLAE-UHFFFAOYSA-N
    • SMILES: C=CC(COC(=O)C)OC(=O)C

Computed Properties

  • Exact Mass: 172.07400
  • Monoisotopic Mass: 172.073559
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 52.6
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Not available
  • Density: 1.059 g/mL at 25 °C(lit.)
  • Boiling Point: 95-96 °C/10 mmHg(lit.)
  • Flash Point: 196 °F
  • Refractive Index: n20/D 1.43(lit.)
  • PSA: 52.60000
  • LogP: 0.66720
  • Solubility: Not available

Diacetoxybutene Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:1
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
  • Risk Phrases:R22

Diacetoxybutene Customs Data

  • HS CODE:2915390090
  • Customs Data:

    China Customs Code:

    2915390090

    Overview:

    2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

Diacetoxybutene Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
D422425-10mg
Diacetoxybutene
18085-02-4
10mg
$58.00 2023-05-18
TRC
D422425-1g
Diacetoxybutene
18085-02-4
1g
$ 880.00 2022-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1024112-250mg
But-3-ene-1,2-diyl diacetate
18085-02-4 98%
250mg
¥150.00 2023-11-21
1PlusChem
1P0022US-1g
3-Butene-1,2-diol, 1,2-diacetate
18085-02-4 ≥95%
1g
$56.00 2023-12-20
Aaron
AR002334-1g
3-Butene-1,2-diol, 1,2-diacetate
18085-02-4 98%
1g
$35.00 2025-02-11
A2B Chem LLC
AA96212-100mg
3-Butene-1,2-diol, 1,2-diacetate
18085-02-4 ≥95%
100mg
$37.00 2024-04-20
1PlusChem
1P0022US-10g
3-Butene-1,2-diol, 1,2-diacetate
18085-02-4 ≥95%
10g
$292.00 2023-12-20
Aaron
AR002334-5g
3-Butene-1,2-diol, 1,2-diacetate
18085-02-4 98%
5g
$139.00 2025-02-11
Chemenu
CM537107-5g
But-3-ene-1,2-diyl diacetate
18085-02-4 98%
5g
$113 2023-02-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1024112-5g
But-3-ene-1,2-diyl diacetate
18085-02-4 98%
5g
¥1287.00 2023-11-21

Diacetoxybutene Production Method

Diacetoxybutene Related Literature

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:18085-02-4)Diacetoxybutene
A881063
Purity:99%
Quantity:25g
Price ($):584.0